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Compound of Interest

Compound Name: 1-Pentan-d11-ol

Cat. No.: B105285

For researchers, scientists, and drug development professionals, the safe handling and
disposal of specialized chemical reagents like 1-Pentan-d11-ol are paramount. This guide
provides immediate, essential safety protocols, operational plans, and disposal procedures to
ensure laboratory safety and compliance.

Chemical Identifier:

Name: 1-Pentan-d11-ol

Synonyms: Pentyl-d11 alcohol

CAS Number: 126840-22-0[1][2]

Linear Formula: CD3(CD2)40H[1][2]

Hazard Summary: 1-Pentan-d11-ol is a flammable liquid and presents several health hazards.
[1][3] It is crucial to handle this chemical with appropriate care, utilizing the personal protective
equipment (PPE) outlined below.

Hazard Classifications:[1]

o Flammable Liquid, Category 3

o Acute Toxicity, Category 4 (Inhalation)
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 Skin Irritation, Category 2

e Serious Eye Damage, Category 1

» Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory system)
Signal Word: Danger|[1]

Hazard Statements:[1]

o H226: Flammable liquid and vapor.

e H315: Causes skin irritation.

o H318: Causes serious eye damage.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 1-Pentan-d11-ol to mitigate risks of
exposure and injury. The following table summarizes the required PPE.
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. Specifications and
Body Part Required PPE ]
Rationale

Goggles provide a seal against

splashes and vapors. A face
Safety Goggles and Face ) N
Eyes/Face —_ shield offers an additional layer
ie
of protection for the entire

face.[4][5]

Nitrile rubber gloves are
generally suitable for
] ) intermittent contact.[4] Always
Hands Chemical-Resistant Gloves
consult the glove
manufacturer's compatibility

chart.

Alab coat made of flame-
] resistant material or 100%
Body Flame-Resistant Lab Coat ) )
cotton is essential due to the

flammability of the chemical.[6]

Use in a well-ventilated area
such as a chemical fume hood.
) ) [6] If vapor concentrations are
Respiratory Respirator (as needed) ) o
high or ventilation is
inadequate, a respirator is

necessary.[7]

Protects feet from spills and
Feet Closed-Toe Shoes ] )
falling objects.[6]

Operational Plan for Handling

Adherence to a strict operational protocol minimizes the risk of accidents and exposure.
1. Preparation and Engineering Controls:

o Work exclusively in a well-ventilated chemical fume hood to control flammable and harmful
vapors.[6]
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Ensure an ABC-rated fire extinguisher is readily accessible.[6]

Remove all potential ignition sources from the work area, including open flames, hot plates,
and spark-producing equipment.[6][8]

Have a chemical spill kit readily available.
. Handling Procedure:
Don all required PPE before handling the chemical.
Ground and bond containers when transferring the liquid to prevent static discharge.[8]
Keep the container tightly closed when not in use.[6][8]
Avoid direct contact with skin and eyes.[8]
Do not breathe in vapors or mists.[3][8]
. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[3][8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

Spill: Evacuate the area. For small spills, absorb the material with a non-combustible
absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.[8] Ventilate
the area. For large spills, contact your institution's environmental health and safety
department.

Disposal Plan
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Proper disposal of 1-Pentan-d11-ol and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

e Collect all waste containing 1-Pentan-d11-ol, including unused product and contaminated
materials (e.g., absorbent pads, gloves), in a designated, properly labeled hazardous waste
container.[9][10]

e The container must be made of a compatible material and kept tightly sealed.[9][11]
e Do not mix with incompatible waste streams.
2. Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste," the full chemical name ("1-
Pentan-d11-ol"), and the associated hazards (Flammable, Irritant).[11]

o Store the waste container in a designated satellite accumulation area that is well-ventilated
and away from ignition sources.[10]

3. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety department.[11]

e Do not dispose of 1-Pentan-d11-ol down the drain or in regular trash.[10] Deuterated
compounds should be disposed of following the same protocols for their non-deuterated
counterparts, which in this case is as flammable hazardous waste.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of 1-
Pentan-d11-ol.
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- Evacuate & Ventilate
- Use Spill Kit
- Follow First Aid Procedures
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Labeling & Storage:
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Caption: Workflow for the safe handling and disposal of 1-Pentan-d11-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1-Pentan-
d11-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105285#personal-protective-equipment-for-handling-
1-pentan-d11-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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